Cas no 1248499-71-9 ([2-(piperidin-1-yl)ethyl][(1,2,3-thiadiazol-4-yl)methyl]amine)

2-(Piperidin-1-yl)ethyl][(1,2,3-thiadiazol-4-yl)methyl]amine is a heterocyclic amine compound featuring both piperidine and 1,2,3-thiadiazole moieties. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The piperidine group enhances lipophilicity and bioavailability, while the thiadiazole ring contributes to electron-rich properties, enabling interactions with biological targets. The compound's bifunctional design allows for versatile derivatization, making it a valuable intermediate in the synthesis of pharmacologically active molecules or ligands for metal coordination. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, offering researchers a reliable building block for exploring structure-activity relationships in drug discovery or material science applications.

[2-(piperidin-1-yl)ethyl][(1,2,3-thiadiazol-4-yl)methyl]amine structure

1248499-71-9 structure

Product Name:[2-(piperidin-1-yl)ethyl][(1,2,3-thiadiazol-4-yl)methyl]amine

CAS No:1248499-71-9

MF:C₁₀H₁₈N₄S

MW:226.341720104218

CID:5187365

PubChem ID:61036219

Update Time:2026-03-05

[2-(piperidin-1-yl)ethyl][(1,2,3-thiadiazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

- [2-(Piperidin-1-yl)ethyl](1,2,3-thiadiazol-4-ylmethyl)amine
- [2-(piperidin-1-yl)ethyl][(1,2,3-thiadiazol-4-yl)methyl]amine
- n-((1,2,3-Thiadiazol-4-yl)methyl)-2-(piperidin-1-yl)ethan-1-amine
- 1-Piperidineethanamine, N-(1,2,3-thiadiazol-4-ylmethyl)-
- Inchi： 1S/C10H18N4S/c1-2-5-14(6-3-1)7-4-11-8-10-9-15-13-12-10/h9,11H,1-8H2
- InChI Key： LMFVMTYFYNEPOG-UHFFFAOYSA-N
- SMILES： S1C=C(CNCCN2CCCCC2)N=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 173
XLogP3: 0.7
Topological Polar Surface Area: 69.3

[2-(piperidin-1-yl)ethyl][(1,2,3-thiadiazol-4-yl)methyl]amine Pricemore >>

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